Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate

• IUPAC Name: methyl 2-amino-5-methyl-4-[4-(2-methylpropyl)phenyl]thiophene-3-carboxylate
• InChI: InChI=1S/C17H21NO2S/c1-10(2)9-12-5-7-13(8-6-12)14-11(3)21-16(18)15(14)17(19)20-4/h5-8,10H,9,18H2,1-4H3
• InChI Key: CDHIWXJSWNNNTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(S1)N)C(=O)OC)C2=CC=C(C=C2)CC(C)C
• Molecular Formula: C17H21NO2S
• Molecular Weight: 303.4 g/mol

Description

Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate (MIBC) is a novel synthetic compound with potential applications in biological and pharmaceutical research. MIBC is a small molecule that is highly lipophilic, making it suitable for use in a variety of biological and medical applications. The compound has been used in a number of studies to investigate its potential therapeutic and pharmacological effects.

Scientific Research Applications

Novel Applications in Dyeing

Methyl 2-amino-4-(4-isobutylphenyl)-5-methylthiophene-3-carboxylate has been utilized in the synthesis of novel heterocyclic disperse dyes for dyeing polyester fibers. These dyes, derived from aminothiophene compounds, show potential in providing a range of colors like yellow, deep pink, brown, and brownish purple with good fastness properties, although they exhibit poor photostability (Iyun et al., 2015).

Role in Synthesis of Thiophenes

The compound is also significant in the synthesis of various thiophenes. Research on the Gewald reaction of 4-methyl-2-pentanone with alkyl cyanoacetates has led to the formation of alkyl 2-amino-4-isobutylthiophene-3-carboxylates, with a detailed discussion on the unexpected absence of 4-methyl substituted aminothiophene in the product mixtures (Gütschow et al., 1996).

Fluorescence Property Studies

Another area of research involving this compound focuses on its novel fluorescence properties. The synthesis of ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate and its fluorescence properties have been studied, providing insights into potential applications in fluorescent materials (Guo Pusheng, 2009).

Crystal Structure and Computational Study

A comprehensive study on the crystal structure and computational aspects of methyl-3-aminothiophene-2-carboxylate, a closely related compound, offers insights into its properties. This study includes X-ray diffraction analysis, Hirshfeld surface analysis, and molecular orbital calculations, highlighting its potential in various synthetic applications (Tao et al., 2020).